2-(3,4-dichlorophenyl)isonicotinamide

• IUPAC Name: 2-(3,4-dichlorophenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H8Cl2N2O/c13-9-2-1-7(5-10(9)14)11-6-8(12(15)17)3-4-16-11/h1-6H,(H2,15,17)
• InChI Key: QPQZDABFRVNAMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)N)Cl)Cl
• Molecular Formula: C12H8Cl2N2O
• Molecular Weight: 267.11 g/mol

Description

2-(3,4-Dichlorophenyl)isonicotinamide is an aromatic amide derivative featuring an isonicotinamide backbone (pyridine-4-carboxamide) substituted with a 3,4-dichlorophenyl group at the 2-position. The presence of electron-withdrawing chlorine atoms may enhance binding affinity to biological targets, while the isonicotinamide moiety is a common pharmacophore in bioactive molecules .

Comparison with Similar Compounds

Methazole (2-(3,4-Dichlorophenyl)-4-methyl-1,2,4-oxadiazolidine-3,5-dione)

Structural Features :

• Core Structure : Oxadiazolidine dione ring with a 3,4-dichlorophenyl group at position 2 and a methyl group at position 4.
• Molecular Formula : C₈H₅Cl₂N₃O₃.
• Molecular Weight : ~261.9 g/mol.

Applications: Methazole is a known herbicide, classified under the oxadiazolidine dione family. Its mode of action involves inhibition of photosynthesis by disrupting electron transport in plants. The 3,4-dichlorophenyl group contributes to its lipophilicity, enhancing membrane permeability and target binding .

Key Differences :

• Unlike 2-(3,4-dichlorophenyl)isonicotinamide, methazole lacks an amide bond and instead features a heterocyclic oxadiazolidine dione core. This structural divergence results in distinct biological activities (herbicidal vs.

N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide

Structural Features :

• Core Structure: Isonicotinamide linked via an ethylamino group to a 3,4-dichlorobenzoyl moiety.
• Molecular Formula : C₁₅H₁₃Cl₂N₃O₂.
• Molecular Weight : 338.19 g/mol.

Applications: This compound, identified by CAS 876880-99-8, is likely a synthetic intermediate in pharmaceuticals. The extended ethylamino-benzoyl chain may improve solubility or modulate receptor interactions compared to simpler isonicotinamide derivatives .

Key Differences :

(S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1)

Structural Features :

• Core Structure : A piperidine-containing benzamide with a 3,4-dichlorophenyl substituent, complexed with fumaric acid.
• Molecular Formula: Not explicitly provided but inferred to be highly complex.

Applications :
Mentioned in customs tariff data, this compound may serve as a chiral intermediate in drug synthesis. The dichlorophenyl group likely enhances binding specificity to biological targets .

Key Differences :

Structural and Functional Analysis Table

Compound Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Key Applications
2-(3,4-Dichlorophenyl)isonicotinamide	Isonicotinamide + dichlorophenyl	C₁₂H₈Cl₂N₂O	~266.9	Drug intermediate, kinase inhibition (hypothesized)
Methazole	Oxadiazolidine dione	C₈H₅Cl₂N₃O₃	~261.9	Herbicide
N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide	Isonicotinamide + ethylamino-benzoyl	C₁₅H₁₃Cl₂N₃O₂	338.19	Pharmaceutical intermediate
(S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1)	Piperidine-benzamide + dichlorophenyl	Complex	N/A	Chiral drug synthesis

Research Findings and Implications

• Structure-Activity Relationships (SAR) : The 3,4-dichlorophenyl group is a recurring motif across these compounds, enhancing lipophilicity and target binding. However, the core structure (e.g., isonicotinamide vs. oxadiazolidine dione) dictates functional specificity .
• Toxicity Considerations : Methazole’s herbicidal activity highlights the importance of substituent effects on toxicity profiles, a critical factor in drug design .